Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate

• IUPAC Name: methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate
• InChI: InChI=1S/C13H13N3O2/c1-18-13(17)10-4-2-3-9(7-10)8-11-5-6-12(14)16-15-11/h2-7H,8H2,1H3,(H2,14,16)
• InChI Key: FHLKSWUAONZQMA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)CC2=NN=C(C=C2)N
• Molecular Formula: C13H13N3O2
• DSSTOX Substance ID: DTXSID80469378
• Molecular Weight: 243.26 g/mol
• CAS RN: 874338-90-6

Description

Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate (MAPMB) is a synthetic organic compound that has been studied for a variety of scientific and research applications. MAPMB is an aromatic compound with a molecular weight of 235.3 g/mol. It is a white crystalline solid with a melting point of 140°C and is soluble in water, ethanol, and acetone. In recent years, MAPMB has been studied for its potential uses in a variety of areas, including medicinal and pharmaceutical applications, as well as in laboratory experiments.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate and related compounds have shown promising antiproliferative activity toward human cancer cells. A study by Minegishi et al. (2015) identified methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate 6m (GN39482) as a significant tubulin inhibitor, demonstrating its potential in inhibiting cancer cell growth through the inhibition of tubulin polymerization and inducing G2/M cell cycle arrest in HeLa cells (Minegishi et al., 2015).

Adenosine Receptor Ligands and Antineuropathic Activity

Modifications on the amino-3,5-dicyanopyridine core, related to the structure of this compound, have led to the development of multifaceted adenosine receptor ligands. These compounds exhibit inverse agonist profiles at human A1 adenosine receptors and antagonistic effects at A2A and A2B receptors. Some derivatives have shown potential in reducing oxaliplatin-induced neuropathic pain, similar to the non-selective adenosine receptor antagonist caffeine. Molecular modeling studies provide insights into the structure-activity relationships of these compounds (Betti et al., 2019).

Potential in Anti-fibrosis Drug Development

The pharmacokinetics and metabolism of 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzoamide (IN-1130), a compound structurally similar to this compound, have been investigated for their potential as an anti-fibrotic drug. IN-1130, an ALK5 inhibitor, has shown capabilities in suppressing renal and hepatic fibrosis and exerting anti-metastatic effects in cancer models. This research suggests the potential of such compounds in developing effective oral anti-fibrotic drugs (Kim et al., 2008).